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Compound of Interest

Compound Name:
5-Bromo-N1-methylbenzene-1,2-

diamine

Cat. No.: B1280913 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-N1-methylbenzene-1,2-diamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal protocols for handling 5-Bromo-
N1-methylbenzene-1,2-diamine (CAS No. 337915-79-4). Adherence to these procedures is

paramount for ensuring a safe laboratory environment and mitigating potential risks associated

with this chemical.

Hazard Identification and Classification
5-Bromo-N1-methylbenzene-1,2-diamine is classified as a hazardous substance. Based on

available data for this compound and its structural isomers, the primary hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1]
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GHS Hazard Statements: H302, H312, H315, H319, H332.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required PPE for handling 5-Bromo-N1-methylbenzene-1,2-diamine.[3][4][5]

Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.[3]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities or during reactions

that could splash.[3]

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene, double-

gloved)

To prevent skin contact. It is

advisable to wear two pairs

and change them frequently.[3]

[6]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[3]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[3]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or

when engineering controls are

insufficient to control airborne

concentrations. The type of

respirator depends on the

specific conditions.[1][3]
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for both safety and experimental integrity.

1. Pre-Handling Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
Emergency Equipment: Ensure a safety shower, eyewash station, and appropriate fire
extinguisher are readily accessible.[3]
PPE Donning: Put on all required PPE as outlined in the table above before entering the
handling area.[3]

2. Handling the Compound:

Weighing: Weigh the solid compound inside a chemical fume hood or a ventilated balance
enclosure to avoid inhalation of dust.[3]
Dissolving: When preparing solutions, add the solid to the solvent slowly to prevent
splashing.[3]
Reactions: Conduct all reactions in appropriate glassware, securely set up within a chemical
fume hood.[3]

3. Post-Handling Procedures:

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and cleaning agent.[3]
PPE Doffing: Remove PPE in the correct order to avoid cross-contamination.
Hand Washing: Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.[1]

Disposal Plan
Proper disposal of 5-Bromo-N1-methylbenzene-1,2-diamine and its waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weigh

paper, pipette tips), in a designated, clearly labeled hazardous waste container for

"Halogenated Organic Waste."[7]

Liquid Waste: Collect all liquid waste containing this compound in a separate, clearly labeled

hazardous waste container for "Halogenated Organic Liquid Waste."

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as halogenated organic liquid waste.

Disposal Method:

All waste containing 5-Bromo-N1-methylbenzene-1,2-diamine must be disposed of

through a licensed hazardous waste disposal facility.[8]

Incineration at a licensed facility is a common disposal method for brominated organic

compounds.[8]

Do not empty into drains or release into the environment.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 5-Bromo-N1-methylbenzene-1,2-
diamine.

Property Value Source

Molecular Formula C₇H₉BrN₂ [2][9]

Molecular Weight 201.06 g/mol [2][9]

Boiling Point 289 °C at 760 mmHg [9]

Flash Point 129 °C [9]

Density 1.578 g/cm³ [9]

CAS Number 337915-79-4 [2][9]
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Experimental Workflow and Safety Protocol Diagram
The following diagram illustrates the logical flow of operations and safety checks for handling 5-
Bromo-N1-methylbenzene-1,2-diamine.
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Caption: Workflow for Safe Handling and Disposal of 5-Bromo-N1-methylbenzene-1,2-
diamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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